Cas no 53292-54-9 (N-(2,6-Dichlorophenyl)-1-ethyl-4,5-dihydro-1H-imidazol-2-amine)

N-(2,6-Dichlorophenyl)-1-ethyl-4,5-dihydro-1H-imidazol-2-amine is a substituted imidazoline derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a dichlorophenyl group and an ethyl-substituted dihydroimidazole ring, contributing to its reactivity and binding properties. This compound may serve as an intermediate in the synthesis of biologically active molecules, particularly those targeting adrenergic or imidazoline receptors. The presence of the 2,6-dichlorophenyl moiety enhances its lipophilicity, potentially improving membrane permeability. Its well-defined molecular structure allows for precise modifications, making it a valuable scaffold in medicinal chemistry. The compound's stability under standard conditions facilitates handling and storage in laboratory settings. Further research may explore its utility in developing novel therapeutic agents or crop protection chemicals.

N-(2,6-Dichlorophenyl)-1-ethyl-4,5-dihydro-1H-imidazol-2-amine structure

53292-54-9 structure

Product Name:N-(2,6-Dichlorophenyl)-1-ethyl-4,5-dihydro-1H-imidazol-2-amine

CAS No:53292-54-9

MF:C₈H₇F₃N₂O₂

MW:220.148592233658

CID:3218957

PubChem ID:57368834

Update Time:2025-05-27

N-(2,6-Dichlorophenyl)-1-ethyl-4,5-dihydro-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 1H-IMIDAZOL-2-AMINE, N-(2,6-DICHLOROPHENYL)-1-ETHYL-4,5-DIHYDRO-
- N-hydroxy-3-(trifluoromethoxy)benzene-carboximidamide
- (Z)-N'-HYDROXY-3-(TRIFLUOROMETHOXY)BENZENECARBOXIMIDAMIDE
- 3-trifluoromethoxy-N-hydroxybenzamidine
- AKOS015956650
- DB-228411
- 886500-80-7
- 53292-54-9
- N-(2,6-Dichlorophenyl)-1-ethyl-4,5-dihydro-1H-imidazol-2-amine
- SY065902
- N inverted exclamation mark -Hydroxy-3-(trifluoromethoxy)benzimidamide
- 3-(Trifluoromethoxy)benzamidoxime
- Inchi： 1S/C8H7F3N2O2/c9-8(10,11)15-6-3-1-2-5(4-6)7(12)13-14/h1-4,14H,(H2,12,13)
- InChI Key： GDEBBTWHSBXNJB-UHFFFAOYSA-N
- SMILES： FC(OC1=CC=CC(C(=NO)N)=C1)(F)F

Computed Properties

Exact Mass: 220.04596196Da
Monoisotopic Mass: 220.04596196Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 243
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 2.2
Topological Polar Surface Area: 67.8Å²

Experimental Properties

Melting Point: NA

N-(2,6-Dichlorophenyl)-1-ethyl-4,5-dihydro-1H-imidazol-2-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-(2,6-Dichlorophenyl)-1-ethyl-4,5-dihydro-1H-imidazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D436282-2.5mg	N-(2,6-Dichlorophenyl)-1-ethyl-4,5-dihydro-1H-imidazol-2-amine	53292-54-9	2.5mg	$127.00	2023-05-18
TRC	D436282-5mg	N-(2,6-Dichlorophenyl)-1-ethyl-4,5-dihydro-1H-imidazol-2-amine	53292-54-9	5mg	$236.00	2023-05-18
TRC	D436282-10mg	N-(2,6-Dichlorophenyl)-1-ethyl-4,5-dihydro-1H-imidazol-2-amine	53292-54-9	10mg	$ 437.00	2023-09-07
TRC	D436282-20mg	N-(2,6-Dichlorophenyl)-1-ethyl-4,5-dihydro-1H-imidazol-2-amine	53292-54-9	20mg	$833.00	2023-05-18
TRC	D436282-25mg	N-(2,6-Dichlorophenyl)-1-ethyl-4,5-dihydro-1H-imidazol-2-amine	53292-54-9	25mg	$1005.00	2023-05-18